Cas no 851801-21-3 (1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851801-21-3
• MF: C₁₈H₁₇BrN₂OS
• MW: 389.309382200241
• CID: 6030439
• PubChem ID: 4548941
• Update Time: 2025-07-19

1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• (3-bromophenyl)(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, (3-bromophenyl)[4,5-dihydro-2-[[(2-methylphenyl)methyl]thio]-1H-imidazol-1-yl]-
• AKOS024588779
• F0630-0590
• 1-(3-bromobenzoyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• (3-bromophenyl)-[2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 851801-21-3

• Inchi： 1S/C18H17BrN2OS/c1-13-5-2-3-6-15(13)12-23-18-20-9-10-21(18)17(22)14-7-4-8-16(19)11-14/h2-8,11H,9-10,12H2,1H3
• InChI Key： ZPEBWOCCZVXKOX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(N1C(SCC2=CC=CC=C2C)=NCC1)=O

Computed Properties

• Exact Mass: 388.02450g/mol
• Monoisotopic Mass: 388.02450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851801-21-3)

1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, with the CAS number 851801-21-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and features a unique combination of functional groups, including a bromobenzoyl moiety, a methylsulfanyl group, and a dihydroimidazole ring. The structural complexity and functional diversity of this compound make it a promising candidate for various biological and pharmaceutical applications.

The synthesis of 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes. The bromobenzoyl group, in particular, plays a crucial role in the compound's reactivity and biological activity, while the methylsulfanyl group contributes to its stability and solubility properties.

In terms of its biological activity, 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has been extensively studied for its potential therapeutic applications. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell growth and survival.

Beyond its anti-cancer properties, 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has also shown promise in the treatment of inflammatory diseases. In vitro and in vivo studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential as a novel therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, the compound's low toxicity profile in preclinical studies supports its potential for clinical translation.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the structure of 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole. These efforts include the introduction of functional groups that can improve its potency, selectivity, and pharmacological properties. For example, modifications to the bromobenzoyl moiety have been shown to enhance the compound's anti-cancer activity while reducing off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole in human subjects. Preliminary results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, 1-(3-bromobenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851801-21-3) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.